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Compound of Interest

Methyl 4-bromo-2-
Compound Name:

hydroxybenzoate
CAS No.: 22717-56-2
Cat. No.: B1367668

Get Quote

\ J

Chemical Profile & Hazard Assessment

Before initiating any disposal procedure, operators must validate the chemical identity and
understand the specific hazards that dictate waste segregation.[1]
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Property Data Operational Implication

Use for waste manifesting and

CAS Number 22717-56-2 ) _
inventory tracking.[1][2][3]
CRITICAL: May melt in hot
) Solid (Low melting point: 41- environments or exothermic
Physical State
42°C) waste streams.[1][2][3] Store
cool.

Contains Bromine.[1][2][3][4][5]
Molecular Formula CsH7BrOs [6][7] Must be treated as
Halogenated Waste.[1][8]

Weakly acidic.[1][2][3]
Acidity (pKa) ~8.8 (Phenolic OH) Incompatible with strong bases
(exothermic hydrolysis).[1]

Toxic if swallowed; Irritant to
GHS Hazards H302, H315, H319, H335 eyes/skin/respiratory tract.[2]
[3]

Risk Analysis

» Halogen Content: The presence of the bromine atom mandates segregation from non-
halogenated organic waste.[1] Incineration of halogenated compounds requires specific
scrubbers to neutralize acid gases (HBr); mislabeling this as non-halogenated can damage
facility infrastructure.[1]

o Thermal Instability: With a melting point near 40°C, this compound can liquefy in waste
containers exposed to sunlight or heat sources, potentially compromising non-liquid-tight
solid waste bags.[1][2]

Pre-Disposal Logistics & Segregation

Proper segregation is the primary defense against unexpected chemical reactions in waste
drums.[1]

Personal Protective Equipment (PPE)
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» Hands: Nitrile gloves (Double gloving recommended for solution handling).[1]

o Eyes: Chemical splash goggles (Standard safety glasses are insufficient for dust/splash
risks).[1]

o Respiratory: N95 particulate respirator or fume hood usage is mandatory to prevent
inhalation of dust (H335).[1]

Incompatibility Alert

Do NOT mix Methyl 4-bromo-2-hydroxybenzoate with:
» Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of fire/explosion.[1][8]

e Strong Bases (e.g., Sodium Hydroxide): Will cause rapid hydrolysis of the ester and
deprotonation of the phenol, generating heat.[1]

Disposal Workflow: Decision Logic

The following decision tree illustrates the correct disposal path based on the physical state of
the waste.
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Waste Generation
Methyl 4-bromo-2-hydroxybenzoate

Determine Physical State
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*! .
No (e.g., MeOH) *See Note - due to solute Br content

Stream A: Halogenated Organic Waste Stream B: Non-Halogenated Organic Waste
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-
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Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Toxic'

Yes (e.g., DCM)

Facility Hazardous Waste Pickup

(Incineration with Scrubber)
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Figure 1: Waste Segregation Decision Tree.Note that even if dissolved in a non-halogenated
solvent (like Methanol), the presence of the brominated solute often necessitates disposal in

the Halogenated Waste stream to ensure regulatory compliance.[2][3]

Detailed Protocol
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Scenario A: Solid Waste (Pure Compound or Contaminated Debris)

[3]

¢ Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass if
possible to prevent breakage.[1]

e Bagging: If disposing of contaminated gloves/wipes, double-bag in clear, chemically resistant
plastic bags (4 mil thickness) before placing in the drum.[1]

o Labeling: Affix a hazardous waste tag.
o Constituents: "Methyl 4-bromo-2-hydroxybenzoate"[1][2][3][4][S][6][71[°]
o Hazard Checkbox: Toxic, Irritant.[1]

o State: Solid.[1][7][10]

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)[3]

e Solvent Compatibility: Ensure the carrier solvent is compatible with the waste container
(usually HDPE or Safety Can).[1]

e Stream Selection:

o Rule of Thumb: Because the solute contains Bromine, the entire solution should default to
the Halogenated Organic Waste stream.[1]

o Why? Mixing halogenated compounds into a non-halogenated fuel blending stream can
cause corrosion in incinerators not designed for acid gas capture.[1]

e pH Check: If the waste solution is basic (pH > 9), neutralize to pH 6-8 with dilute acid (e.g.,
HCI) before adding to the organic waste drum to prevent exothermic polymerization or
hydrolysis in the drum.[1]

Emergency Response Procedures

In the event of a spill, immediate action is required to prevent exposure and environmental
contamination.[1]
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Figure 2: Spill Response Workflow.Prioritize dust suppression during the cleanup of solid spills.

[11[2][3]
Spill Cleanup Steps:

 Isolate: Mark the area.[1] If the spill is large (>50g) or outside a fume hood, evacuate the
immediate area.[1]

e Suppression: Do not dry sweep.[1] This generates toxic dust.[1] Cover the powder with a
solvent-dampened pad (using a high-flashpoint solvent like water or heptane) or use a
HEPA-filtered vacuum.[1][2][3]

o Decontamination: Wipe the surface with a soap and water solution.[1] The phenol group
increases solubility in slightly alkaline soapy water, aiding removal.[1]

Regulatory Compliance (RCRA & EPA)

While Methyl 4-bromo-2-hydroxybenzoate is not explicitly listed as a "P" or "U" listed waste
under 40 CFR 261.33, it must be characterized by the generator.[1][2][3]

o Characteristic Waste: If the waste exhibits toxicity (D-listed), it is hazardous.[1]
» Best Practice: Always manage as Hazardous Chemical Waste.[1]
o Waste Codes:

o If spent solvents are present: FO02 (Halogenated solvents).[1][8][11]

o If pure substance: Assign internal code for "Toxic Organic Solid".[1]

Documentation: Maintain an up-to-date Safety Data Sheet (SDS) in the laboratory safety
binder.[1][3] Ensure the waste manifest explicitly lists "Brominated Organic Solid" to inform the
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treatment facility.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Methyl 4-bromo-2-hydroxybenzoate: Operational
Disposal Guide[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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